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Compound of Interest

Compound Name: Ethyl hydrogen carbonate

Cat. No.: B1194627

For the attention of: Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the known properties, synthesis, and stability of
ethyl hydrogen carbonate and its putative hydrate. Ethyl hydrogen carbonate, also known
as monoethyl carbonate, is a reactive intermediate of interest in organic synthesis and
potentially in drug development as a prodrug moiety or a reagent. However, detailed
characterization, particularly of its hydrate form, remains limited in publicly accessible literature.
This document collates the available data and provides theoretical frameworks for its study.

Core Properties

Quantitative data for ethyl hydrogen carbonate hydrate is scarce. The following tables
summarize the computed properties for the hydrate and the available experimental and
computed data for the anhydrous form, monoethyl carbonate.

Table 1: Computed Physicochemical Properties of Ethyl Hydrogen Carbonate Hydrate
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Property Value Source

Molecular Formula CsHsOa4 PubChem
Molecular Weight 108.09 g/mol PubChem
Exact Mass 108.04225873 Da PubChem
IUPAC Name ethyl hydrogen PubChem

carbonate;hydrate

Table 2: Physicochemical Properties of Anhydrous Ethyl Hydrogen Carbonate (Monoethyl

Carbonate)
Property Value Source
Molecular Formula CsHeOs PubChem
Molecular Weight 90.08 g/mol PubChem
Physical Description Liquid Human Metabolome Database
Melting Point -61 °C Human Metabolome Database
CAS Number 13932-53-1 Various

Synthesis and Stability

Ethyl hydrogen carbonate is known to be an unstable compound, readily decomposing to
ethanol and carbon dioxide. Its synthesis and isolation, therefore, require careful control of
conditions. The hydrate form is presumed to be even less stable, though specific studies on its
properties are not readily available.

Proposed Synthesis of Anhydrous Ethyl Hydrogen
Carbonate

A potential method for the synthesis of the potassium salt of ethyl hydrogen carbonate
involves the reaction of potassium bicarbonate with ethanol. The free acid could then be
generated by careful acidification.
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Proposed Synthesis of Monoethyl Carbonate
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Ethyl Hydrogen Carbonate (C2HsOCO2H) Potassium Chloride (KCI)
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Proposed synthesis of monoethyl carbonate.

Putative Formation of the Hydrate

The hydrate of ethyl hydrogen carbonate would likely be formed by introducing a
stoichiometric amount of water during or after the synthesis of the anhydrous form, under
conditions that would favor its formation over immediate decomposition.

Decomposition Pathway

The primary route of decomposition for ethyl hydrogen carbonate is the hydrolysis or thermal
decomposition back to ethanol and carbon dioxide. This instability is a critical consideration in
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its handling and use.

Decomposition Pathway of Ethyl Hydrogen Carbonate

Heat (4)
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Ethanol (C2HsOH) Carbon Dioxide (COz2)

Click to download full resolution via product page

Decomposition of ethyl hydrogen carbonate.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and characterization of ethyl
hydrogen carbonate hydrate are not available in the peer-reviewed literature. However, a
general workflow for its preparation and analysis can be proposed.

General Experimental Workflow
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General Experimental Workflow

Synthesis of Potassium Ethyl Carbonate
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Click to download full resolution via product page

¢ To cite this document: BenchChem. [Ethyl Hydrogen Carbonate Hydrate: A Technical
Overview of a Reactive Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194627#ethyl-hydrogen-carbonate-hydrate-
properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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